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Compound of Interest

Compound Name: 4-Aminohexan-1-ol

Cat. No.: B2386691 Get Quote

Application Notes: 4-Aminohexan-1-ol in
Organic Synthesis
For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Aminohexan-1-ol is a bifunctional organic molecule incorporating both a primary amine and

a primary alcohol. This unique structural arrangement makes it a potentially valuable, yet

currently underutilized, building block in organic synthesis. Its ability to undergo reactions at

two distinct functional groups allows for the construction of a variety of linear, branched, and

cyclic structures. These characteristics position 4-Aminohexan-1-ol as a versatile precursor

for the synthesis of novel chemical entities with potential applications in medicinal chemistry

and materials science. This document aims to provide an overview of its potential applications

and generalized protocols based on the reactivity of its functional groups.

Physicochemical Properties
A summary of the key physicochemical properties of 4-Aminohexan-1-ol is presented below.

This data is essential for reaction and purification planning.
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Property Value Source

Molecular Formula C₆H₁₅NO PubChem

Molecular Weight 117.19 g/mol PubChem

CAS Number 344240-78-4 PubChem

Appearance Liquid (predicted) -

Boiling Point Not available -

Melting Point Not available -

Solubility
Soluble in water and polar

organic solvents (predicted)
-

Synthetic Applications
Due to the limited specific literature on 4-Aminohexan-1-ol, the following sections outline

potential synthetic transformations based on the known reactivity of primary amines and

primary alcohols. These proposed applications serve as a guide for researchers looking to

incorporate this building block into their synthetic strategies.

Synthesis of N-Acylated and N-Alkylated Derivatives
The primary amine of 4-Aminohexan-1-ol can be readily acylated or alkylated to introduce a

wide range of substituents. These reactions are fundamental in modifying the molecule's

polarity, lipophilicity, and potential biological activity.

a) N-Acylation to form N-(4-Hydroxyhexyl)amides

This reaction involves the coupling of 4-Aminohexan-1-ol with carboxylic acids, acid chlorides,

or acid anhydrides to form the corresponding amide.

Generalized Experimental Protocol: N-Acylation

Dissolution: Dissolve 4-Aminohexan-1-ol (1.0 eq) in a suitable aprotic solvent (e.g.,

dichloromethane, tetrahydrofuran) under an inert atmosphere (e.g., nitrogen, argon).
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Base Addition: Add a non-nucleophilic base (e.g., triethylamine, diisopropylethylamine) (1.1 -

1.5 eq).

Acylating Agent Addition: Slowly add the acylating agent (e.g., acid chloride or anhydride)

(1.0 - 1.2 eq) to the solution, maintaining the temperature at 0 °C.

Reaction: Allow the reaction to warm to room temperature and stir for 2-24 hours, monitoring

by TLC or LC-MS.

Work-up: Quench the reaction with water or a saturated aqueous solution of ammonium

chloride. Extract the aqueous layer with an organic solvent.

Purification: Combine the organic layers, dry over an anhydrous salt (e.g., Na₂SO₄ or

MgSO₄), filter, and concentrate under reduced pressure. Purify the crude product by column

chromatography.

b) N-Alkylation

Reductive amination or direct alkylation with alkyl halides can be employed to introduce alkyl

groups onto the nitrogen atom.

Intramolecular Cyclization to form Substituted
Piperidines and Azepanes
The presence of both an amine and an alcohol in the same molecule allows for intramolecular

cyclization reactions to form heterocyclic structures, which are prevalent scaffolds in

pharmaceuticals.

a) Synthesis of 5-Ethylpiperidine-2-methanol (via hypothetical intramolecular cyclization)

While not explicitly documented for 4-Aminohexan-1-ol, amino alcohols can undergo

cyclization. A potential, yet challenging, transformation could involve the intramolecular

substitution of a derivatized hydroxyl group by the amine.

b) Synthesis of 4-Ethylazepan-2-one (Lactam Formation)
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A more plausible cyclization would involve the oxidation of the primary alcohol to a carboxylic

acid, followed by intramolecular amide bond formation to yield a seven-membered lactam.

Hypothetical Two-Step Protocol for 4-Ethylazepan-2-one Synthesis

Step 1: Oxidation of 4-Aminohexan-1-ol to 4-Aminohexanoic acid

Protect the amino group of 4-Aminohexan-1-ol (e.g., as a Boc-carbamate).

Oxidize the primary alcohol to a carboxylic acid using a suitable oxidizing agent (e.g., Jones

reagent, PCC followed by further oxidation).

Deprotect the amino group.

Step 2: Intramolecular Cyclization

Activate the carboxylic acid group (e.g., using a carbodiimide coupling agent like DCC or

EDC).

Promote intramolecular amide bond formation in a dilute solution to favor cyclization over

polymerization.

Purify the resulting lactam by chromatography or distillation.

Logical Workflow for Utilizing 4-Aminohexan-1-ol
The following diagram illustrates a logical workflow for the synthetic utilization of 4-
Aminohexan-1-ol as a building block.
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[https://www.benchchem.com/product/b2386691#using-4-aminohexan-1-ol-as-a-building-
block-in-organic-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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